Cas no 1313033-25-8 (2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid)

2-{(Benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid is a chiral α-amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a tetrahydrofuran (oxolane) side chain. This compound is valuable in peptide synthesis and medicinal chemistry due to its stereocenter, which enables the introduction of constrained, heterocyclic motifs into target molecules. The Cbz group offers selective deprotection under mild hydrogenolysis conditions, facilitating further functionalization. Its oxolan-3-yl moiety contributes to conformational rigidity, potentially enhancing binding affinity in bioactive compounds. The carboxylic acid functionality allows for coupling reactions, making it a versatile intermediate for constructing complex molecular architectures. Suitable for research applications requiring controlled stereochemistry and tailored peptidomimetic design.
2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid structure
1313033-25-8 structure
Product Name:2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid
CAS No:1313033-25-8
MF:C14H17NO5
MW:279.288484334946
CID:4587936
PubChem ID:22309313
Update Time:2025-07-24

2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(((benzyloxy)carbonyl)amino)-2-(tetrahydrofuran-3-yl)acetic acid
    • 3-Furanacetic acid, tetrahydro-α-[[(phenylmethoxy)carbonyl]amino]-
    • 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid
    • Inchi: 1S/C14H17NO5/c16-13(17)12(11-6-7-19-9-11)15-14(18)20-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
    • InChI Key: VRXVLJWCEOTUPH-UHFFFAOYSA-N
    • SMILES: C(C1COCC1)(C(=O)O)NC(=O)OCC1C=CC=CC=1

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Additional information on 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8)

The compound 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and pharmacological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to achieve higher efficiency. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in drug formulations.

In addition to its synthetic advancements, the pharmacological profile of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid has been extensively investigated. A recent preclinical study demonstrated its efficacy as a selective inhibitor of certain proteases involved in inflammatory pathways. The compound exhibited a high binding affinity and specificity, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies revealed its interaction with key amino acid residues in the active site of target enzymes, providing insights into its mechanism of action.

Another significant development is the exploration of this compound's role in targeted drug delivery systems. Researchers have functionalized nanoparticles with 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid to enhance their bioavailability and tissue specificity. Preliminary results from in vivo studies indicate improved pharmacokinetic properties and reduced off-target effects, paving the way for its application in precision medicine.

Despite these promising findings, challenges remain in the clinical translation of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and therapeutic potential make it a valuable candidate for further research and development in the pharmaceutical industry.

In conclusion, the recent studies on 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8) underscore its significance in chemical biology and drug discovery. Its unique structural and pharmacological properties offer numerous opportunities for innovation in therapeutic applications. Continued research efforts are expected to unlock its full potential and address the existing challenges, ultimately contributing to the advancement of medical science.

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